6-(2-Cyclopentylethyl)-2-methylpyrimidin-4-ol
Overview
Description
6-(2-Cyclopentylethyl)-2-methylpyrimidin-4-ol, commonly known as CEP-2MP, is an organic compound with a range of potential applications in the field of scientific research. CEP-2MP is a versatile compound that has been used in many scientific studies, particularly in the areas of biochemistry, physiology, and pharmacology.
Scientific Research Applications
Metabolism and Health Effects of Pesticides
- Exposure to Pesticide Metabolites in Children: A study measured urinary metabolites of organophosphate and pyrethroid pesticides in children from an Italian cohort. It found that 2-diethylamino-6-methylpyrimidin-4-ol (DEAMPY), a metabolite of pirimiphos, was present at higher concentrations, potentially reflecting distinct dietary habits influenced by family educational level (Bravo et al., 2019).
- Organophosphate Metabolite Concentrations During Pregnancy: A study assessed the burden of organophosphate pesticides in pregnant women, noting that DEAMPY, a pirimiphos metabolite, was the compound found in higher concentration. This study emphasizes the relevance of dietary habits and economic status in exposure levels (Bravo et al., 2019).
Metabolism of Specific Compounds
- Metabolism of Pirimicarb: Research on the biological monitoring of exposure to pirimicarb, an insecticide, identified major metabolites in human urine, suggesting a considerable demethylation capacity in humans. This study underscores the importance of monitoring specific metabolites for understanding exposure to certain chemicals (Hardt et al., 1999).
properties
IUPAC Name |
4-(2-cyclopentylethyl)-2-methyl-1H-pyrimidin-6-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2O/c1-9-13-11(8-12(15)14-9)7-6-10-4-2-3-5-10/h8,10H,2-7H2,1H3,(H,13,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZTDKTCISSODZAJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC(=O)N1)CCC2CCCC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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